Cas no 2680728-48-5 (3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• CAS No: 2680728-48-5
• MF: C₁₀H₁₂F₃NO₅
• MW: 283.201193809509
• CID: 5633591
• PubChem ID: 165908799
• Update Time: 2025-05-23

3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286510
• 2680846-96-0
• 2680728-48-5
• (1r,3r)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• 2680857-88-7
• 3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• (1s,3s)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• EN300-28286508
• EN300-28286511
• 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H12F3NO5/c1-2-3-19-7(17)14-8(6(15)16)4-9(18,5-8)10(11,12)13/h2,18H,1,3-5H2,(H,14,17)(H,15,16)
• InChI Key： ILTKFVZCZCFDJS-UHFFFAOYSA-N
• SMILES： FC(C1(CC(C(=O)O)(C1)NC(=O)OCC=C)O)(F)F

Computed Properties

• Exact Mass: 283.06675697g/mol
• Monoisotopic Mass: 283.06675697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid (CAS No. 2680728-48-5)

3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid, identified by its CAS number 2680728-48-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutane ring substituted with a trifluoromethyl group, a hydroxyl group, and an amide-like moiety linked through an ester bond. The presence of these functional groups imparts unique chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The structural complexity of 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid arises from its multifaceted functionalization. The cyclobutane ring, a six-membered saturated hydrocarbon ring, is a common scaffold in pharmaceuticals due to its ability to mimic natural steroidal structures and enhance metabolic stability. The incorporation of a trifluoromethyl group at the 3-position of the cyclobutane ring further modulates the electronic properties of the molecule, potentially influencing its binding affinity and selectivity when interacting with biological targets. This modification is particularly noteworthy, as trifluoromethyl groups are frequently employed in drug design to improve lipophilicity, metabolic stability, and overall pharmacokinetic profiles.

The hydroxyl group at the 1-position introduces polarity and hydrogen bonding capabilities, which can be critical for interactions with protein targets such as enzymes and receptors. Additionally, the presence of an amide-like moiety linked through an ester bond at the 1-position adds another layer of complexity. This functional group can participate in hydrogen bonding networks and may serve as a hinge region for conformational flexibility, allowing the molecule to adopt multiple binding orientations. Such structural features are often exploited in medicinal chemistry to optimize drug-like properties and enhance therapeutic efficacy.

In recent years, there has been growing interest in developing novel compounds that incorporate advanced structural motifs for treating various diseases. The 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid structure aligns well with current trends in drug discovery, particularly in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, compounds with similar scaffolds have been investigated for their potential activity against kinases and other enzyme families implicated in cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex derivatives. The presence of multiple reactive sites—such as the hydroxyl group, the ester linkage, and the amide-like moiety—provides opportunities for further chemical modification through techniques like Suzuki-Miyaura cross-coupling, hydroxylamine condensation, or nucleophilic substitution reactions. These modifications can be tailored to fine-tune specific pharmacological properties, such as solubility, bioavailability, or target specificity. Such versatility makes 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid an attractive starting point for structure-based drug design initiatives.

Recent advancements in computational chemistry have also facilitated the exploration of this compound's potential biological activity. Molecular docking studies have been employed to predict how 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid might interact with various protein targets. These simulations have suggested that it could exhibit inhibitory activity against certain enzymes by occupying binding pockets similar to those targeted by known therapeutics. Furthermore, quantum mechanical calculations have been used to assess the compound's electronic structure and reactivity, providing insights into how modifications might alter its pharmacological profile.

The synthesis of 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The cyclobutane ring itself requires careful construction to ensure high stereoselectivity, while the introduction of fluorine atoms demands specialized synthetic methodologies due to their unique electronic properties. However, recent developments in fluorination techniques have made it increasingly feasible to incorporate trifluoromethyl groups into complex molecules with greater ease than previously possible.

In conclusion, 3-hydroxy-1-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)cyclobutane-1-carboxylic acid (CAS No. 2680728-48-5) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its complex functionalization offers numerous possibilities for further development into novel therapeutic agents targeting various diseases. As computational methods continue to advance and synthetic strategies become more refined, this molecule stands as a testament to the ongoing innovation in medicinal chemistry and the pursuit of safer, more effective treatments for human health.